1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide

• IUPAC Name: 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutane-1-carboxamide
• InChI: InChI=1S/C13H20N2O2S/c1-10(11-14-7-8-18-11)15(2)12(16)13(9-17-3)5-4-6-13/h7-8,10H,4-6,9H2,1-3H3
• InChI Key: SQHOJXOADSZFBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CS1)N(C)C(=O)C2(CCC2)COC
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide, also known as MT-2, is a synthetic peptide that is commonly used in scientific research. It is a derivative of the alpha-melanocyte-stimulating hormone (α-MSH) and is known to have potent melanotropic effects. MT-2 has been widely studied for its potential applications in various fields, including medicine, agriculture, and cosmetics.

Mechanism of Action

1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide works by binding to melanocortin receptors (MCRs) in the body. It has a higher affinity for the MCR-4 receptor, which is mainly expressed in the hypothalamus. Activation of the MCR-4 receptor leads to a decrease in food intake and an increase in energy expenditure, which can result in weight loss.
1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide also stimulates the production of melanin in the skin by activating the MCR-1 receptor. This results in a darker skin tone and provides protection against UV radiation.
Biochemical and Physiological Effects:
1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to decrease food intake and increase energy expenditure, resulting in weight loss. 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide has also been shown to increase insulin sensitivity and glucose uptake in adipocytes, which can improve glucose metabolism.
1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide stimulates the production of melanin in the skin, resulting in a darker skin tone. This can provide protection against UV radiation and reduce the risk of skin cancer.

Advantages and Limitations for Lab Experiments

1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide has several advantages for use in lab experiments. It is stable and easy to synthesize using SPPS techniques. It has a high affinity for MCRs, making it an effective tool for studying the melanocortin system. 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide has also been shown to have minimal toxicity and side effects.
The main limitation of 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide is its high cost, which may limit its use in some experiments. It is also important to note that 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide has not been approved for human use and should only be used for scientific research purposes.

Future Directions

There are several future directions for the study of 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide. One area of research is the potential use of 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide in the treatment of metabolic disorders such as obesity and type 2 diabetes. Further research is needed to determine the safety and efficacy of 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide in these applications.
Another area of research is the potential use of 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide in improving livestock production. Research is needed to determine the optimal dosage and administration of 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide in animals.
In conclusion, 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide is a synthetic peptide that has been extensively studied for its potential applications in various fields. It works by binding to melanocortin receptors in the body and has several biochemical and physiological effects. 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide has several advantages for use in lab experiments, but its high cost may limit its use in some applications. Further research is needed to determine the safety and efficacy of 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide in various applications.

Scientific Research Applications

1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide has been extensively studied for its potential applications in various fields. In medicine, it has been studied for its potential use in treating skin disorders such as vitiligo and erythropoietic protoporphyria. 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide has also been shown to have potential applications in the treatment of obesity and metabolic disorders.
In agriculture, 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide has been studied for its potential use in improving livestock production. It has been shown to increase the production of melanin in the skin of animals, which can protect them from UV radiation and improve their overall health.
In cosmetics, 1-(methoxymethyl)-N-methyl-N-[1-(1,3-thiazol-2-yl)ethyl]cyclobutanecarboxamide has been studied for its potential use in tanning products. It has been shown to stimulate the production of melanin in the skin, resulting in a darker skin tone.